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Compound of Interest

Compound Name: 3-Cyclopropylbenzoic acid

Cat. No.: B073178

An In-depth Technical Guide on the Physical Properties of 3-Cyclopropylbenzoic Acid

This technical guide provides a comprehensive overview of the melting and boiling points of 3-
Cyclopropylbenzoic acid, tailored for researchers, scientists, and professionals in drug
development. The document presents quantitative data in a structured format, details relevant
experimental protocols, and includes a logical workflow for property determination.

Data Presentation

The physical properties of 3-Cyclopropylbenzoic acid are critical for its application in
chemical synthesis and drug development. The melting and boiling points are key indicators of
purity and are essential for designing reaction conditions.

Table 1: Physical Properties of 3-Cyclopropylbenzoic Acid

Property Value Conditions
Melting Point 119-120 °C
Boiling Point 312.2+21.0°C at 760 mmHg

Data sourced from references[1][2].

Experimental Protocols
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While specific experimental protocols for the determination of 3-Cyclopropylbenzoic acid's
melting and boiling points are not detailed in the provided literature, standard methodologies for
organic compounds are applicable. The following sections describe these general procedures.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline solid, this transition occurs over a narrow temperature range. The capillary
tube method is a common and reliable technique for determining the melting point.[3][4]

Apparatus:

e Melting point apparatus (e.g., Mel-Temp or Thiele tube)
o Capillary tubes (sealed at one end)

e Thermometer

e Mortar and pestle (or a watch glass and spatula)
Procedure:

o Sample Preparation: A small amount of the solid 3-Cyclopropylbenzoic acid is finely
powdered.[3][5] The open end of a capillary tube is pushed into the powder. The tube is then
inverted and tapped gently to pack the solid into the sealed end, aiming for a sample height
of 2-3 mm.[6][7]

o Apparatus Setup (Mel-Temp): The prepared capillary tube is placed into the sample holder of
the melting point apparatus.[6]

e Heating and Observation: The apparatus is turned on, and the sample is heated. A rapid
heating rate can be used to find an approximate melting point. For an accurate
measurement, the experiment is repeated with a fresh sample, heating rapidly to about 20
°C below the approximate melting point, and then slowing the heating rate to 1-2 °C per
minute.

o Data Recording: Two temperatures are recorded: the temperature at which the first droplet of
liquid appears and the temperature at which the entire sample has completely liquefied.[6]
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This range is reported as the melting point. A narrow range (0.5-1.0 °C) is indicative of high
purity.

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid. The Thiele tube method is a common micro-scale technique for this

determination.[8][9]

Apparatus:

Thiele tube or a beaker with high-boiling mineral oil
Small test tube (e.g., Durham tube)

Capillary tube (sealed at one end)

Thermometer

Rubber band or thread

Procedure:

Sample Preparation: A few milliliters of the liquid sample are placed in the small test tube. A
capillary tube is placed inside the test tube with its open end submerged in the liquid.[8][9]

Apparatus Setup: The test tube assembly is attached to a thermometer using a rubber band.
[8] This is then immersed in the oil bath of the Thiele tube, ensuring the sample is below the
oil level.

Heating and Observation: The oil bath is heated gently. As the temperature rises, a stream of
air bubbles will emerge from the open end of the capillary tube. Heating is continued until a
continuous and rapid stream of bubbles is observed.[9]

Data Recording: The heat source is removed, and the apparatus is allowed to cool. The
temperature at which the bubbling stops and the liquid is drawn back into the capillary tube is
recorded as the boiling point.[8][9] This is the point where the external pressure equals the
vapor pressure of the liquid.
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Logical Workflow Visualization

The following diagram illustrates the logical workflow for the physical characterization of a
chemical compound such as 3-Cyclopropylbenzoic acid.
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Compound Characterization Workflow
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Caption: Workflow for determining the physical properties of a chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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